2-Amino-7-methyl-5-oxo-4-(4-(trifluoromethyl)phenyl)-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile

Specification

• Molecular Formula: C17H11F3N2O3
• Molecular Weight: 348.28 g/mol
• IUPAC Name: 2-amino-7-methyl-5-oxo-4-[4-(trifluoromethyl)phenyl]-4H-pyrano[3,2-c]pyran-3-carbonitrile
• Standard InChI: InChI=1S/C17H11F3N2O3/c1-8-6-12-14(16(23)24-8)13(11(7-21)15(22)25-12)9-2-4-10(5-3-9)17(18,19)20/h2-6,13H,22H2,1H3
• Standard InChI Key: GGZUQQIDZPPTDP-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C(F)(F)F)C(=O)O1
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C(F)(F)F)C(=O)O1

Introduction

Chemical Identity and Structural Characteristics

Molecular Formula and Nomenclature

The compound has the systematic IUPAC name 2-amino-7-methyl-5-oxo-4-(4-(trifluoromethyl)phenyl)-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile and a molecular formula of C₁₇H₁₁F₃N₂O₃ (molecular weight: 364.28 g/mol). Its structure comprises a fused bicyclic pyrano[4,3-b]pyran system substituted at positions 2 (amino), 3 (cyano), 4 (4-trifluoromethylphenyl), 5 (keto), and 7 (methyl) (Fig. 1).

Spectroscopic Characterization

Infrared (IR) spectroscopy reveals key functional groups:

• Nitrile (C≡N): Strong absorption at ~2,195 cm⁻¹.

• Amine (NH₂): Broad bands at 3,300–3,380 cm⁻¹.

• Carbonyl (C=O): Stretch at ~1,690 cm⁻¹.

¹H NMR data (DMSO-d₆, 400 MHz) confirms aromatic protons from the 4-(trifluoromethyl)phenyl group (δ 7.68–8.01 ppm), a singlet for the methyl group (δ 2.23 ppm), and amine protons (δ 7.37 ppm). ¹³C NMR assignments include the cyano carbon (δ 119.40 ppm) and the trifluoromethyl-bearing aromatic carbons (δ 124.08–129.44 ppm).

Synthetic Methodologies

Multicomponent Reaction (MCR) Approach

The most efficient synthesis involves a one-pot MCR of:

• 4-Hydroxy-6-methyl-2-pyrone (1 mmol),

• 4-Trifluoromethylbenzaldehyde (1 mmol),

• Ammonium acetate (30.5 mmol),

• Ethyl cyanoacetate (1 mmol).

Conditions: Reflux in water/ethanol (1:1, 8 mL) for 24 hours yields the product at 45–78% after recrystallization. Alternative protocols use urea as an organocatalyst at room temperature, achieving 83–90% yields within 2–4 hours.

Table 1: Comparative Synthesis Protocols

Method	Catalyst	Temperature	Time (h)	Yield (%)
Reflux	None	100°C	24	45–78
Room-temperature	Urea	25°C	2–4	83–90

Mechanistic Insights

The reaction proceeds via Knoevenagel condensation between the aldehyde and cyanoacetate, followed by Michael addition of 4-hydroxy-6-methyl-2-pyrone and cyclization (Fig. 2). The trifluoromethyl group enhances electrophilicity, accelerating the Knoevenagel step.

Physicochemical Properties

Thermal Stability

The compound exhibits a melting point of 252–254°C, indicative of strong intermolecular interactions (e.g., hydrogen bonding and π-stacking). Thermogravimetric analysis (TGA) shows decomposition above 300°C, confirming thermal robustness.

Solubility and Partitioning

• Solubility: Poor in water (<0.1 mg/mL); moderate in DMSO (12.5 mg/mL).

• logP: Calculated value of 2.87 (Trifluoromethyl group enhances lipophilicity).

Biological Activity and Applications

Antiproliferative Activity

In vitro studies on analogous pyrano[4,3-b]pyrans demonstrate IC₅₀ values of 8–15 µM against MCF-7 (breast cancer) and A549 (lung cancer) cell lines. The trifluoromethyl group enhances cellular uptake and target binding via hydrophobic interactions.